2-(3,5-Dimethylisoxazol-4-yl)-1-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H23FN4O3/c1-13-17(14(2)28-24-13)11-20(27)26-9-5-6-15(12-26)10-19-23-21(25-29-19)16-7-3-4-8-18(16)22/h3-4,7-8,15H,5-6,9-12H2,1-2H3
• InChI Key: TXSAITWJKDQVMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N2CCCC(C2)CC3=NC(=NO3)C4=CC=CC=C4F
• Molecular Formula: C21H23FN4O3
• Molecular Weight: 398.4 g/mol

Description

2-(3,5-Dimethylisoxazol-4-yl)-1-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H23FN4O3 and its molecular weight is 398.438. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Synthesis

The compound , 2-(3,5-Dimethylisoxazol-4-yl)-1-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone, exhibits a complex structure and has been the subject of various synthetic methods. Research by Govindhan et al. (2017) highlighted the synthesis of a structurally similar compound using click chemistry. This compound demonstrated promising characteristics, including thermal stability and clear structural confirmation through XRD analysis. The synthesis involved starting materials like 2-azido-1-(4-(6-flurobenzo[d]isooxazol-3-yl)piperidin-1-yl)ethanone and utilized techniques like IR, NMR, and MS for characterization (Govindhan, Viswanathan, Karthikeyan, Subramanian, & Velmurugan, 2017).

Antimicrobial and Antifungal Applications

Some derivatives of similar compounds have shown antimicrobial and antifungal properties. Sangshetti & Shinde (2011) synthesized a novel series of compounds with structures related to the queried compound. Their research demonstrated significant antifungal activities, with certain compounds exhibiting comparable effects to established antifungal agents like miconazole (Sangshetti & Shinde, 2011). Additionally, Vankadari et al. (2013) synthesized and evaluated a new series of compounds for their antimicrobial activity. Their study included molecular docking studies to understand the interaction of these compounds with certain proteins, which provided insights into their potential as antimicrobial agents (Vankadari, Mandala, Pochampalli, Tigulla, Valeru, & Thampu, 2013).

Spectroscopic Characterization and Biological Evaluation

Detailed spectroscopic analysis and biological evaluation are crucial for understanding the properties and potential applications of such compounds. The research by Sanjeevarayappa et al. (2015) on a related compound involved comprehensive spectroscopic characterization (including LCMS, NMR, IR) and XRD data. Despite exhibiting moderate biological activity, the study is significant for its structural and functional insights (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).